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Compound of Interest

Compound Name:
Ytterbium(3+);triacetate;tetrahydra

te

Cat. No.: B099939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for Ytterbium

triacetate, intended for use by professionals in research and development. This document

consolidates data from various safety data sheets and toxicological literature to ensure safe

handling, storage, and emergency response.

Chemical and Physical Properties
Ytterbium triacetate is a white, crystalline powder that is soluble in water.[1][2] It is typically

available in its hydrated form.[1][2]

Property Data

Chemical Formula Yb(CH₃COO)₃

Appearance White crystalline powder[3]

Solubility Soluble in water[1][2]

Stability Stable under normal conditions[3]

Incompatibilities Strong oxidizing agents, acids, and bases[3][4]

Decomposition Products
Carbon monoxide, carbon dioxide, Ytterbium

oxide[3][4]
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Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ytterbium triacetate is often not classified as a dangerous substance.[4] However, some

safety data sheets indicate that it may cause skin, eye, and respiratory irritation.[1]

GHS Hazard Statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Toxicological Information
The toxicological properties of Ytterbium triacetate have not been fully investigated.[4]

However, general information on lanthanides suggests that they can interfere with calcium-

mediated biological processes.

Acute Toxicity
Specific oral, dermal, or inhalation LD50/LC50 data for Ytterbium triacetate in mammals is not

readily available in the reviewed literature.

Aquatic Toxicity
A study on the toxicity of Ytterbium (Yb³⁺) in rainbow trout (Oncorhynchus mykiss) provides the

following quantitative data:

Endpoint Value Species Exposure Duration

LC50 2.7 ± 0.66 mg/L

Rainbow trout

(Oncorhynchus

mykiss)

96 hours

Sublethal effects in the same study were observed at concentrations as low as 0.06 mg/L.
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Experimental Protocols
Detailed experimental protocols for toxicity studies on Ytterbium triacetate are not available in

the public domain. However, a general methodology for assessing acute oral toxicity can be

based on the OECD Test Guideline 423 (Acute Toxic Class Method).[5][6]

General Protocol for Acute Oral Toxicity (based on OECD 423):

Test Animals: Healthy, young adult rodents (typically rats or mice), nulliparous and non-

pregnant females are used.[3] Animals are fasted prior to dosing.[7]

Dose Administration: The test substance is administered in a single dose by oral gavage.[7]

The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).[7]

Stepwise Procedure: The test is conducted in a stepwise manner with a small group of

animals (typically 3) per step.[6] The outcome of the first step (mortality or survival)

determines the dose for the next step.[6]

Observation Period: Animals are observed for up to 14 days for signs of toxicity and

mortality.[7] Observations are made frequently on the day of dosing and at least daily

thereafter.[8]

Data Collection: Body weight is recorded weekly.[7] At the end of the study, all animals are

subjected to a gross necropsy.[9]

Endpoint: The test allows for the classification of the substance into a GHS toxicity category

based on the observed mortality at different dose levels.[3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment should be worn when handling Ytterbium triacetate

to minimize exposure.
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Recommended PPE

Researcher

Chemical Resistant Gloves
(e.g., Nitrile)

Safety Goggles
with Side Shields

Laboratory Coat

NIOSH-approved
Particulate Respirator
(if dust is generated)

Handler

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) for handling Ytterbium triacetate.

Emergency Response Workflow
In the event of accidental exposure to Ytterbium triacetate, the following workflow should be

followed.
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Accidental Exposure
(Skin, Eyes, Inhalation, Ingestion)

Skin Contact:
- Remove contaminated clothing.

- Wash affected area with soap and water.

Skin

Eye Contact:
- Immediately flush with water for 15 minutes.

- Remove contact lenses if present and easy to do.

Eyes

Inhalation:
- Move to fresh air.

- If breathing is difficult, give oxygen.

Inhalation

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

Ingestion

Seek Medical Attention

Provide Safety Data Sheet
to Medical Personnel

Click to download full resolution via product page

Workflow for responding to accidental exposure to Ytterbium triacetate.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[3]
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Avoid dust formation.[3]

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3][4]

Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or

appropriate foam.[3][4]

Specific Hazards: May emit toxic fumes under fire conditions, including carbon monoxide,

carbon dioxide, and ytterbium oxide.[3][4]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[3] Avoid dust formation.[3]

Environmental Precautions: Do not let product enter drains.[4]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[3]

Avoid generating dust.[3]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations.[4]

This guide is intended to provide a comprehensive overview of the health and safety aspects of

Ytterbium triacetate for a professional audience. It is crucial to always consult the specific
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Safety Data Sheet (SDS) for the product you are using and to follow all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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